Cas no 860610-66-8 (8,9-dimethoxy-2-methyl-5H,6H-1,2,4triazolo1,5-cquinazoline-5-thione)

• Product Name: 8,9-dimethoxy-2-methyl-5H,6H-1,2,4triazolo1,5-cquinazoline-5-thione
• CAS No: 860610-66-8
• MF: C₁₂H₁₂N₄O₂S
• MW: 276.314280509949
• CID: 5698171
• Update Time: 2025-05-25

8,9-dimethoxy-2-methyl-5H,6H-1,2,4triazolo1,5-cquinazoline-5-thione Chemical and Physical Properties

Names and Identifiers

• QMTQDLNLJHBMMK-UHFFFAOYSA-N
• 8,9-dimethoxy-2-methyl-5H,6H-1,2,4triazolo1,5-cquinazoline-5-thione

• Inchi： 1S/C12H12N4O2S/c1-6-13-11-7-4-9(17-2)10(18-3)5-8(7)14-12(19)16(11)15-6/h4-5H,1-3H3,(H,14,19)
• InChI Key： QMTQDLNLJHBMMK-UHFFFAOYSA-N
• SMILES： N12N=C(N=C1C1=C(C=C(C(OC)=C1)OC)NC2=S)C

Additional information on 8,9-dimethoxy-2-methyl-5H,6H-1,2,4triazolo1,5-cquinazoline-5-thione

8,9-Dimethoxy-2-Methyl-5H,6H-1,2,4-Triazolo[1,5-c]Quinazoline-5-Thione: A Comprehensive Overview

The compound CAS No. 860610-66-8, also known as 8,9-dimethoxy-2-methyl-5H,6H-1,2,4-triazolo[1,5-c]quinazoline-5-thione, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of thione derivatives and exhibits a unique structure that combines a quinazoline core with a triazole ring system. The presence of methoxy groups at positions 8 and 9 adds to its structural complexity and functional diversity.

Recent studies have highlighted the importance of this compound in the development of novel pharmaceutical agents. Its thione functional group is particularly interesting due to its ability to undergo various chemical transformations, making it a versatile building block for drug design. Researchers have explored its potential as an anti-inflammatory agent, where the methoxy groups play a crucial role in modulating the compound's bioactivity. The methyl group at position 2 further enhances the molecule's stability and solubility properties.

The synthesis of 8,9-dimethoxy-2-methyl-5H,6H-1,2,4-triazolo[1,5-c]quinazoline-5-thione involves a multi-step process that typically begins with the preparation of the quinazoline core. This is followed by the introduction of the triazole ring through a click chemistry reaction or other suitable methods. The methoxylation step is critical for achieving the desired regioselectivity and is often carried out using standard protection-deprotection strategies.

In terms of applications, this compound has shown promise in anticancer research. Studies have demonstrated that it can inhibit key enzymes involved in cancer cell proliferation and metastasis. The combination of its thione functionality and heterocyclic framework makes it an ideal candidate for exploring novel therapeutic targets. Additionally, its ability to act as a metal chelator has opened avenues for its use in treating metal-related disorders.

The structural uniqueness of this compound also makes it an attractive candidate for materials science applications. Its ability to form stable coordination complexes with transition metals has been explored for use in catalysis and sensor development. Recent advancements in computational chemistry have allowed researchers to predict its electronic properties more accurately, further enhancing its potential in these areas.

In conclusion, CAS No. 860610-66-8 represents a significant advancement in organic synthesis and drug discovery. Its complex structure and versatile functional groups make it a valuable tool for researchers across multiple disciplines. As ongoing studies continue to uncover new applications and mechanisms of action, this compound is poised to play a pivotal role in shaping future advancements in chemistry and pharmacology.